Cas no 19832-87-2 (2-Chloro-5-methyl-1,4-benzoquinone)

• Product Name: 2-Chloro-5-methyl-1,4-benzoquinone
• CAS No: 19832-87-2
• MF: C₇H₅ClO₂
• MW: 156.56640124321
• MDL: MFCD00189381
• CID: 139554
• PubChem ID: 87566348
• Update Time: 2025-04-19

2-Chloro-5-methyl-1,4-benzoquinone Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-chloro-5-methyl-
• 2-chloro-5-methylcyclohexa-2,5-diene-1,4-dione
• 2,5-Cyclohexadiene-1,4-dione,2-chloro-5-methyl
• 2-chloro-5-methylbenzo-1,4-quinone
• 2-Chloro-5-methylbenzoquinone
• 2-chloro-5-methyl-p-benzoquinone
• 2-Chloro-5-methyl-p-quinone
• 5-chloro-2-methyl-1,4-benzoquinone
• 5-chloro-2-methylbenzoquinone
• 5-Chlorotoluquinone
• 2-CHLORO-5-METHYL-1,4-BENZOQUINONE
• 2-Chloro-5-methyl-p-quinone 5-Chlorotoluquinone
• 2-CHLORO-5-METHYL-1,4-BENZOQUINONE 98+%
• 2,5-Cyclohexadiene-1,4-dione, 2-chloro-5-methyl-
• VZ24300
• FCH1116435
• DB-0
• T70516
• MFCD00189381
• 19832-87-2
• CS-0328390
• A813975
• FT-0637916
• InChI=1/C7H5ClO2/c1-4-2-7(10)5(8)3-6(4)9/h2-3H,1H
• AKOS015849003
• DTXSID10173572
• AS-67737
• SCHEMBL2931396
• DB-045000
• 2-Chloro-5-methyl-1,4-benzoquinone

• MDL： MFCD00189381
• Inchi： 1S/C7H5ClO2/c1-4-2-7(10)5(8)3-6(4)9/h2-3H,1H3
• InChI Key： BIUBEGIHROOPTQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C)=CC1=O)=O

Computed Properties

• Exact Mass: 155.99800
• Monoisotopic Mass: 155.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.32
• Melting Point: 103.0 to 107.0 deg-C
• Boiling Point: 220.2°Cat760mmHg
• Flash Point: 88.2°C
• Refractive Index: 1.536
• PSA: 34.14000
• LogP: 1.20720
• Solubility: Not determined

2-Chloro-5-methyl-1,4-benzoquinone Security Information

• Safety Instruction： S45; S53; S61
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R48/22; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
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